Cas no 88058-12-2 (Benzamide-carbonyl-13C(9CI))

• Product Name: Benzamide-carbonyl-13C(9CI)
• CAS No: 88058-12-2
• MF: C₇H₇NO
• MW: 122.129236459732
• CID: 709157
• PubChem ID: 12196677
• Update Time: 2025-04-19

Benzamide-carbonyl-13C(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzamide-carbonyl-13C(9CI)
• 88058-12-2
• A-13C
• AKOS015889174
• Benzamide-
• DTXSID80479997
• BENZAMIDE-CARBONYL-13C
• Benzamide-alpha-13C, 99 atom % 13C

• Inchi： 1S/C7H7NO/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H2,8,9)/i7+1
• InChI Key： KXDAEFPNCMNJSK-CDYZYAPPSA-N
• SMILES： O=[13C](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 122.056118682g/mol
• Monoisotopic Mass: 122.056118682g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 125-128 °C(lit.)
• Solubility: Not determined

Benzamide-carbonyl-13C(9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 22-68
• Safety Instruction： 36-36/37
• Hazardous Material Identification：